Cas no 872988-37-9 (N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide)

• Product Name: N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide
• CAS No: 872988-37-9
• MF: C₂₃H₂₂N₆O₂S
• MW: 446.524782657623
• CID: 5509339
• Update Time: 2025-07-19

N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

• Inchi： 1S/C23H22N6O2S/c1-16-7-9-18(10-8-16)25-21(30)15-32-22-12-11-19-26-27-20(29(19)28-22)13-14-24-23(31)17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,24,31)(H,25,30)
• InChI Key： UWPZZUXRISKMTH-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC(NC1=CC=C(C)C=C1)=O)=N2)(=O)C1=CC=CC=C1

Additional information on N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide (CAS No. 872988-37-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide (CAS No. 872988-37-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridazines and is characterized by its intricate molecular architecture, which includes a benzamide moiety and a sulfanyl group linked to a 1,2,4-triazolo[4,3-b]pyridazine core. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research.

The molecular structure of N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide is noteworthy for its high degree of functionalization. The benzamide group at the N-terminal end provides the molecule with hydrogen bonding capabilities and enhances its solubility in polar solvents. The sulfanyl group attached to the carbamoylmethyl moiety introduces additional reactivity and can participate in various chemical reactions. The 1,2,4-triazolo[4,3-b]pyridazine core is a heterocyclic system that is known for its biological activity and has been explored in the development of various pharmaceutical agents.

Recent studies have highlighted the potential of N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors have been widely studied for their therapeutic potential in cancer treatment and other diseases characterized by aberrant kinase activity.

In addition to its enzymatic inhibition properties, N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that it may have potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide have also been studied to evaluate its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. Its metabolic stability in liver microsomes indicates that it may have a longer half-life in vivo, which is advantageous for sustained therapeutic effects.

Clinical trials are currently underway to assess the safety and efficacy of N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, N-{2-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide (CAS No. 872988-37-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique molecular structure and multifaceted biological effects make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.